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Compound of Interest

Compound Name: Murapalmitine

Cat. No.: B12424239 Get Quote

A comprehensive search of scientific databases and literature has revealed no existence of a

compound named "Murapalmitine." Extensive queries have been conducted to identify this

molecule, including searches for phonetically similar names, compounds isolated from the

Murraya genus (a likely origin for a name starting with "Mura-"), and natural products containing

a palmitate group.

This investigation suggests that "Murapalmitine" may be a misnomer, a significant misspelling

of a known compound, or a compound that has not yet been reported in scientific literature.

The following sections detail the search strategy and the information landscape that led to this

conclusion.

Search Strategy and Findings
Several avenues were explored to identify "Murapalmitine":

Direct Searches: Initial searches for "Discovery and synthesis of Murapalmitine" and related

terms yielded no results in major chemical and biological databases, including PubChem,

Scopus, and Google Scholar.

Searches within the Murraya Genus: The prefix "Mura-" often points to compounds isolated

from the plant genus Murraya. A thorough review of the literature on phytochemicals from

Murraya species, such as Murraya koenigii and Murraya paniculata, identified numerous

alkaloids, coumarins, and flavonoids.[1][2][3][4] Well-known alkaloids from this genus include
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mahanine, girinimbine, and murrayanine.[1] However, no compound named "Murapalmitine"

was found.

Searches for Palmitate-Containing Natural Products: The suffix "-palmitine" suggests the

presence of a palmitate (hexadecanoate) group, a common fatty acid. Searches were

conducted for natural products, particularly alkaloids, that are esters or amides of palmitic

acid. While some plants do produce such compounds, none were identified as

"Murapalmitine." Interestingly, methyl palmitate has been identified as a component of the

essential oil of Murraya paniculata, but this is a simple fatty acid ester and not a complex

alkaloid that would typically be the focus of extensive discovery and synthesis research.

Phonetic and Structural Analogy Searches: Searches for compounds with names

phonetically similar to "Murapalmitine" did not yield any plausible candidates.

The Case of Murrayanine: A Potential Point of
Confusion?
One of the prominent alkaloids from the Murraya genus is murrayanine. It is a carbazole

alkaloid with the chemical name 1-methoxy-9H-carbazole-3-carbaldehyde. The synthesis of

murrayanine has been a subject of interest in organic chemistry. It is conceivable that

"Murapalmitine" could be a misspelling or a misremembered name for murrayanine. However,

the structure of murrayanine does not contain a palmitate group.

Conclusion and Recommendation
Based on a comprehensive and multi-faceted search of the available scientific literature, it must

be concluded that Murapalmitine is not a known or documented chemical compound.

Therefore, it is not possible to provide an in-depth technical guide on its discovery, synthesis,

biological activity, or associated experimental protocols as no such information exists.

For researchers, scientists, and drug development professionals interested in the chemistry of

the Murraya genus, a wealth of information is available on other bioactive compounds such as

the numerous carbazole alkaloids.

Should the user have a revised or alternative name for the compound of interest, a new search

can be initiated. It is recommended to double-check the spelling and source of the name
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"Murapalmitine."

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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